Cas no 4080-76-6 (Octyl Maleimide)

• Product Name: Octyl Maleimide
• CAS No: 4080-76-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD00449458
• CID: 825808
• PubChem ID: 512829
• Update Time: 2025-11-02

Octyl Maleimide Chemical and Physical Properties

Names and Identifiers

• 1-OCTYL-PYRROLE-2,5-DIONE
• Octyl Maleimide
• 1-octylpyrrole-2,5-dione
• HY-115759
• CHEMBL297332
• 4080-76-6
• G12594
• N-octylmaleimide
• 1-octyl-2,5-dihydro-1H-pyrrole-2,5-dione
• BDBM50471010
• 1-Octyl-1H-pyrrole-2,5-dione
• DTXSID60333583
• 26714-91-0
• N-octyl maleimide
• N-n-octylmaleimide
• MFCD00449458
• DA-56236
• CS-0255426
• AKOS030240080
• SCHEMBL65639

• MDL： MFCD00449458
• Inchi： 1S/C12H19NO2/c1-2-3-4-5-6-7-10-13-11(14)8-9-12(13)15/h8-9H,2-7,10H2,1H3
• InChI Key： KIKBJYQCJJXCBZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCCCCCCC)=O

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 35-37°C
• Boiling Point: 310.2±11.0 °C at 760 mmHg
• Flash Point: 123.1±11.6 °C
• PSA: 37.38000
• LogP: 2.20980
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Octyl Maleimide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on Octyl Maleimide

Comprehensive Guide to Octyl Maleimide (CAS No. 4080-76-6): Properties, Applications, and Market Insights

Octyl Maleimide (CAS No. 4080-76-6) is a specialized chemical compound widely recognized for its versatility in polymer chemistry, bioconjugation, and material science. As a derivative of maleic anhydride, this compound features an octyl group attached to the maleimide ring, enhancing its hydrophobic properties and reactivity. Researchers and industries value Octyl Maleimide for its role in creating advanced materials, adhesives, and biomedical applications. This guide explores its chemical characteristics, industrial uses, and emerging trends, addressing common queries like "Octyl Maleimide uses" and "CAS 4080-76-6 applications."

The chemical structure of Octyl Maleimide (C₁₂H₁₉NO₂) enables selective reactions with thiol groups, making it a cornerstone in click chemistry and protein labeling. Its hydrophobic octyl chain improves solubility in organic solvents, facilitating formulations in coatings and elastomers. Recent studies highlight its potential in "self-healing polymers"—a trending topic in sustainable material science. For instance, Octyl Maleimide-based polymers can autonomously repair microcracks, aligning with the global push for eco-friendly technologies.

In the pharmaceutical sector, Octyl Maleimide is pivotal for drug-delivery systems. Its ability to conjugate with peptides or antibodies answers frequent searches like "maleimide-thiol coupling." Biotech companies leverage this for targeted therapies, minimizing side effects. Meanwhile, the electronics industry exploits its thermal stability (decomposition temperature >200°C) for high-performance resins in circuit boards—addressing demands for "heat-resistant polymers."

Market trends reveal growing demand for Octyl Maleimide in Asia-Pacific, driven by R&D investments in "smart materials." Regulatory compliance (e.g., REACH) ensures its safe use, a frequent concern in queries like "Is Octyl Maleimide toxic?" (Note: Always consult SDS for safety data). Innovations like "bioorthogonal chemistry" further expand its applications, resonating with AI-driven research trends.

For procurement, keywords like "buy Octyl Maleimide" or "4080-76-6 supplier" peak in Q4, coinciding with fiscal year-end lab budgets. Storage recommendations (2–8°C, inert atmosphere) and handling protocols are critical for longevity, a detail often overlooked in "maleimide storage guidelines" searches.

In summary, Octyl Maleimide (CAS 4080-76-6) bridges academic research and industrial innovation. Its adaptability to "green chemistry" and "precision medicine" positions it as a compound of future relevance, answering both technical and commercial inquiries with equal rigor.